3-(2-Fluorophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione

• Molecular Formula: C23H16FNO2
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 3-(2-fluorophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione
• InChI: InChI=1S/C23H16FNO2/c24-17-13-7-8-14-18(17)25-21(26)19-20(22(25)27)23(19,15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14,19-20H
• InChI Key: CNPVNARTQLVODB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2(C3C2C(=O)N(C3=O)C4=CC=CC=C4F)C5=CC=CC=C5

Description

3-(2-Fluorophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione, also known as JDTic, is a selective antagonist of the kappa opioid receptor. It was first synthesized in 2004 by researchers at the University of Michigan. Since then, JDTic has been the subject of numerous scientific studies due to its potential therapeutic applications.

Mechanism of Action

3-(2-Fluorophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione selectively binds to the kappa opioid receptor, which is involved in the regulation of pain, stress, and addiction. By blocking the activation of this receptor, this compound can prevent the rewarding effects of drugs of abuse and reduce symptoms of depression and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including reducing drug-seeking behavior, decreasing anxiety and depression-like behaviors, and reducing pain sensitivity. It has also been shown to have anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 3-(2-Fluorophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione is its selectivity for the kappa opioid receptor, which allows for more specific targeting of this receptor compared to traditional opioid receptor antagonists. However, one limitation is that this compound has a relatively low affinity for the kappa opioid receptor compared to other opioid receptor antagonists, which may limit its effectiveness in certain applications.

Future Directions

There are several potential future directions for research on 3-(2-Fluorophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione. One area of interest is the development of more potent kappa opioid receptor antagonists based on the structure of this compound. Another area of interest is the investigation of the effects of this compound on other neurotransmitter systems, such as the dopamine and serotonin systems. Additionally, this compound may have potential applications in the treatment of other conditions, such as schizophrenia and post-traumatic stress disorder.

Synthesis Methods

The synthesis of 3-(2-Fluorophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione involves a multi-step process starting with the reaction of 2-fluorobenzaldehyde with 1,3-cyclohexanedione to form the intermediate 3-(2-fluorophenyl)-6-methylidene-3,4-dihydro-2H-benzo[b][1,4]oxazine-2,4-dione. This intermediate is then reacted with diphenylamine to form this compound.

Scientific Research Applications

3-(2-Fluorophenyl)-6,6-diphenyl-3-azabicyclo[3.1.0]hexane-2,4-dione has been studied extensively for its potential therapeutic applications in the treatment of addiction, depression, anxiety, and pain. It has been shown to block the rewarding effects of drugs of abuse, such as cocaine and morphine, without producing the negative side effects associated with traditional opioid receptor antagonists. This compound has also been shown to have antidepressant and anxiolytic effects in animal models.